Cas no 2228611-92-3 (3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228611-92-3
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6198148
• PubChem ID: 165740608
• Update Time: 2025-06-08

3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine
• EN300-1971388
• 2228611-92-3

• Inchi： 1S/C10H11F4N/c1-5-2-8(12)6(3-7(5)11)4-9(15)10(13)14/h2-3,9-10H,4,15H2,1H3
• InChI Key： FLUYJOHHUHRGQC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C(C)=CC=1F)F)N)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine

Introduction to 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228611-92-3)

3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine, also known by its CAS number 2228611-92-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoromethyl and difluoromethane functionalities, which confer it distinct physical and chemical properties.

The chemical structure of 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine consists of a substituted phenyl ring attached to a difluoromethylated propanamine moiety. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Fluorine atoms are known to influence the pharmacokinetic properties of drugs by improving their bioavailability and reducing their susceptibility to metabolic degradation.

Recent studies have explored the potential therapeutic applications of 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine. One notable area of research is its use as a potential antidepressant. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antidepressant-like effects in animal models. The researchers found that it modulates serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation.

In addition to its potential as an antidepressant, 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neurons from oxidative stress and reduce inflammation in the brain. These findings suggest that it may have neuroprotective properties that could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine involves several steps, including the preparation of the difluoromethylated intermediate and subsequent coupling with the substituted phenyl ring. The process typically involves the use of transition metal catalysts and specialized reagents to achieve high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound more efficiently and cost-effectively.

In terms of safety and toxicity, preliminary studies have indicated that 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The pharmaceutical industry has shown a keen interest in compounds like 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine due to their potential to address unmet medical needs. The ability to modulate neurotransmitter levels and protect neurons from damage makes these compounds valuable candidates for the development of new therapies for mental health disorders and neurodegenerative diseases.

In conclusion, 3-(2,5-difluoro-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228611-92-3) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an important role in advancing our understanding and treatment of various medical conditions.